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Compound of Interest
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Cat. No.: B1224100 Get Quote

Introduction

The PIM (Proviral Integration site for Moloney murine leukemia virus) kinases are a family of

constitutively active serine/threonine kinases that are key regulators of cell survival,

proliferation, and metabolism.[1][2] Comprising three isoforms (PIM-1, PIM-2, and PIM-3), this

kinase family is a downstream effector of multiple signaling pathways, most notably the

JAK/STAT pathway.[2][3] Due to their role in promoting oncogenesis, PIM kinases have

emerged as significant targets for cancer therapy.[1]

TCS PIM-1 1, also known as SC 204330, is a potent and highly selective ATP-competitive

inhibitor of the PIM-1 kinase.[4][5][6][7] Its high selectivity for PIM-1 over other kinases,

including PIM-2, makes it an invaluable tool for researchers studying the specific roles of PIM-1

in cellular processes and for professionals in drug development seeking to validate PIM-1 as a

therapeutic target.[4][6][8] These application notes provide detailed protocols for utilizing TCS
PIM-1 1 in both biochemical and cellular kinase activity assays.

Data Presentation: Potency and Selectivity of TCS PIM-1
1
The inhibitory activity of TCS PIM-1 1 has been quantified to demonstrate its potency against

PIM-1 and its selectivity against other related kinases. This data is crucial for designing

experiments with appropriate inhibitor concentrations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1224100?utm_src=pdf-interest
https://en.wikipedia.org/wiki/PIM1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4957637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4957637/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1443784/full
https://en.wikipedia.org/wiki/PIM1
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.medchemexpress.com/TCS-PIM-1-1.html
https://www.selleckchem.com/products/tcs-pim-1-1.html
https://www.tocris.com/products/tcs-pim-1-1_2979
https://www.bioscience.co.uk/product~1799021
https://www.medchemexpress.com/TCS-PIM-1-1.html
https://www.tocris.com/products/tcs-pim-1-1_2979
https://www.caymanchem.com/product/16286/tcs-pim-1-1
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.benchchem.com/product/b1224100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Target IC50 (nM) Selectivity (fold vs. PIM-1)

PIM-1 50 1x

PIM-2 >20,000 >400x

MEK1/2 >20,000 >400x

Source: Data compiled from

multiple sources.[4][5][6][7][8]

PIM-1 Signaling Pathway and Inhibition
PIM-1 expression is primarily induced by cytokines and growth factors that activate the

JAK/STAT signaling cascade.[1][3] Once expressed, PIM-1 is constitutively active and

phosphorylates a range of downstream substrates to promote cell cycle progression and inhibit

apoptosis. A key substrate is the pro-apoptotic protein Bad, which is inactivated upon

phosphorylation at Ser112 by PIM-1.[9][10] TCS PIM-1 1 exerts its effect by binding to the ATP

pocket of PIM-1, preventing the phosphorylation of these downstream targets.
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1. Prepare Reagents
(Buffer, ATP, Substrate, Enzyme)

2. Dispense TCS PIM-1 1
(Serial Dilutions)

3. Add PIM-1 Enzyme

4. Initiate Reaction
(Add Substrate/ATP Mix)

5. Incubate at RT
(e.g., 60 minutes)

6. Stop Reaction &
Deplete ATP (Add ADP-Glo™ Reagent)

7. Convert ADP to ATP
(Add Kinase Detection Reagent)

8. Measure Luminescence

9. Data Analysis
(Calculate IC50)
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1. Seed Cells
(e.g., Daudi, Raji)

2. Treat with TCS PIM-1 1
(Dose-Response)

3. Incubate
(e.g., 24-48 hours)

4. Harvest and Lyse Cells

5. Protein Quantification
(e.g., BCA Assay)

6. Western Blot Analysis
(p-Bad, Total Bad, Loading Control)

7. Densitometry and
Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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